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Compound of Interest

Compound Name: 2-lodo-5-nitropyridine

Cat. No.: B186300

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
lodo-5-nitropyridine, a key building block in the synthesis of various organic compounds.[1]
The information is presented to support research and development activities in the
pharmaceutical and agrochemical industries.

Core Physical and Chemical Data

2-lodo-5-nitropyridine is a halogenated heterocyclic compound. Its core identifiers and
properties are summarized below for easy reference.
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Chemical Name

2-lodo-5-nitropyridine

[2]

6-lodo-3-nitropyridine, 5-nitro-

Synonyms 1][3
ynony 2-iodopyridine i3]
CAS Number 28080-54-8 [2][3][4]
Molecular Formula CsH3IN20:2 [21[3114]
Molecular Weight 249.99 g/mol [3][4]
White to yellow or brown

Appearance crystalline solid, powder, or [1112]
chunks.

Melting Point 163-168 °C [2]

) Commonly available in 97% or

Purity ] [2]
>98% purity.

Solubility Soluble in organic solvents. [1]

Storage Conditions

Store in a cool, dry, and dark
place under an inert
atmosphere. The compound is

light and air sensitive.

[3]

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of 2-lodo-5-

nitropyridine are not readily available in the public domain. However, standard laboratory

methodologies for characterizing solid organic compounds are applicable.

Determination of Melting Point (Capillary Method)

The melting point of 2-lodo-5-nitropyridine can be determined using a standard melting point

apparatus.
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e Sample Preparation: A small amount of the crystalline solid is finely powdered and packed
into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute near the expected
melting point.

e Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted into a clear liquid. For a pure
substance, this range should be narrow. The reported range of 163-168 °C is indicative of
the typical purity available.[2]

Purity Analysis by Gas Chromatography (GC)

The purity of 2-lodo-5-nitropyridine is often assessed using gas chromatography, as indicated
by suppliers who provide >98.0% purity determined by GC.

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
organic solvent (e.g., acetone, dichloromethane).

« Injection: A small volume (typically 1 pL) of the sample solution is injected into the gas
chromatograph.

e Separation: The sample is vaporized and carried by an inert gas (e.g., helium, nitrogen)
through a capillary column. The separation is based on the differential partitioning of the
compound between the mobile and stationary phases.

» Detection: A detector (e.g., Flame lonization Detector - FID) measures the amount of
substance eluting from the column.

e Analysis: The purity is calculated by integrating the area of the peak corresponding to 2-
lodo-5-nitropyridine and comparing it to the total area of all peaks in the chromatogram.

Logical Workflow for Compound Characterization
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The following diagram illustrates a typical workflow for the characterization of a chemical
intermediate like 2-lodo-5-nitropyridine in a research and development setting.
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Caption: Workflow for Chemical Intermediate Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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